
Introduction: Bridging Core Scaffolds with
Reactive Chemistry

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Benzofuran-5-yl isocyanate

CAS No.: 499770-79-5

Cat. No.: B1602771

Get Quote

In the landscape of modern drug discovery, the benzofuran moiety is a privileged scaffold,

forming the core of numerous natural products and synthetic compounds with a wide spectrum

of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2]

[3][4] Its rigid, planar structure and electron-rich nature make it an ideal foundation for

constructing complex, pharmacologically active molecules.[5] This guide focuses on a

particularly valuable derivative: 1-Benzofuran-5-yl isocyanate.

The introduction of an isocyanate group (-N=C=O) at the 5-position transforms the stable

benzofuran core into a highly versatile reactive intermediate. Isocyanates are powerful

electrophiles, readily reacting with nucleophiles such as alcohols, amines, and thiols to form

stable carbamate, urea, and thiocarbamate linkages, respectively.[6] This reactivity is the

cornerstone of its utility, enabling its use as a molecular linchpin in the synthesis of advanced

drug candidates, covalent probes, and bioconjugates. This document serves as a technical

resource for researchers, providing a comprehensive overview of the known and predicted

physicochemical properties of 1-Benzofuran-5-yl isocyanate, its synthesis, reactivity profile,

and strategic applications in pharmaceutical research.
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PART 1: Molecular Identity and Physicochemical
Properties
Precise characterization is fundamental to the effective use of any chemical reagent. While

extensive experimental data for 1-Benzofuran-5-yl isocyanate is not widely published, we can

consolidate known identifiers and predict key properties based on its structure and data from

analogous compounds.

Core Identification
The foundational information for 1-Benzofuran-5-yl isocyanate is summarized below,

providing unambiguous identifiers for sourcing and database referencing.[7]

Property Value Source

IUPAC Name 1-Benzofuran-5-yl isocyanate [7]

CAS Number 499770-79-5 [7]

Molecular Formula C₉H₅NO₂ [7]

Molecular Weight 159.14 g/mol [7]

SMILES
O=C=NC1=CC=C2OC=CC2=

C1
[7]

InChIKey
NXBDATRNNMSVRF-

UHFFFAOYSA-N
[7]

Predicted Physicochemical Data
The following table presents a combination of data derived from closely related structures and

computational predictions. These values should be considered estimates and validated

experimentally for critical applications.
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Property Predicted/Estimated Value Rationale/Note

Physical State White to pale yellow solid

Based on similar aromatic

isocyanates and benzofuran

derivatives.

Melting Point > 33 °C

Higher than the related 1-

benzofuran-5-yl methyl ether

(31-33 °C) due to potential for

intermolecular interactions.[8]

Boiling Point > 200 °C (with decomposition)
Isocyanates can polymerize at

elevated temperatures.[9]

Solubility

Soluble in aprotic organic

solvents (e.g., DCM, THF,

DMF, Acetonitrile). Reacts with

protic solvents (e.g., water,

alcohols, primary/secondary

amines).

The isocyanate group is highly

reactive towards active

hydrogens.[6][10]

IR Absorption
~2250 - 2275 cm⁻¹ (strong,

sharp)

Characteristic asymmetric

stretching vibration of the -

N=C=O group.

Molecular Structure Visualization
The following diagram illustrates the molecular structure of 1-Benzofuran-5-yl isocyanate,

highlighting the fused ring system and the reactive isocyanate functional group.

Caption: Molecular structure of 1-Benzofuran-5-yl isocyanate.

PART 2: Synthesis and Reactivity
Proposed Synthetic Pathway
Aryl isocyanates are most commonly synthesized from the corresponding primary amine. The

proposed synthesis of 1-Benzofuran-5-yl isocyanate would therefore begin with 5-

aminobenzofuran. This precursor can be treated with phosgene or a phosgene equivalent, such
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as triphosgene, in an inert solvent. This method is robust but requires stringent safety

precautions due to the high toxicity of phosgene.

5-Aminobenzofuran
Triphosgene / Phosgene

Inert Solvent (e.g., Toluene)
Non-nucleophilic Base

Reaction Purification
(Distillation or Crystallization) 1-Benzofuran-5-yl isocyanate

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Benzofuran-5-yl isocyanate.

Core Reactivity: The Isocyanate as an Electrophilic Hub
The synthetic utility of 1-Benzofuran-5-yl isocyanate stems from the high electrophilicity of the

central carbon atom in the -N=C=O group. This carbon is susceptible to attack by a wide range

of nucleophiles, leading to the formation of diverse and stable adducts. This predictable

reactivity is crucial for its application in drug development.[6][10]

Reaction with Alcohols: Forms carbamates (urethanes), a common linkage in

pharmaceuticals.

Reaction with Amines: Forms ureas. This reaction is typically very fast and is a cornerstone of

many coupling strategies.

Reaction with Water: An important consideration for handling and storage. The initial reaction

forms an unstable carbamic acid, which rapidly decarboxylates to yield the corresponding

amine (5-aminobenzofuran). This amine can then react with another molecule of isocyanate

to form a symmetric di-substituted urea, often leading to unwanted side products and

polymerization.[9][10]
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Reaction with Nucleophiles
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Caption: Reactivity of 1-Benzofuran-5-yl isocyanate with common nucleophiles.

PART 3: Applications in Drug Discovery and
Development
The dual functionality of this molecule—a biologically relevant benzofuran core and a versatile

reactive handle—makes it a powerful tool for medicinal chemists.

Synthesis of Novel Bioactive Compounds
The primary application is in the synthesis of novel compounds where a urea or carbamate

linkage is desired. Many FDA-approved drugs contain these functional groups. By reacting 1-
Benzofuran-5-yl isocyanate with a library of amines or alcohols that possess other

pharmacophoric features, researchers can rapidly generate a diverse set of new chemical

entities (NCEs) for screening. The benzofuran moiety itself can contribute to the binding affinity

or pharmacokinetic properties of the final molecule.[1][11]

Covalent Inhibitors and Chemical Probes
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The reactivity of the isocyanate group can be harnessed to form covalent bonds with

nucleophilic residues (e.g., lysine, serine, cysteine) on a biological target. This is a key strategy

for developing highly potent and selective covalent inhibitors. Furthermore, it can be used to

attach reporter tags, such as fluorophores or biotin, to a benzofuran-based ligand, creating

chemical probes to study target engagement and localization in cells.

PART 4: Experimental Protocol and Safety
Illustrative Protocol: Urea Synthesis
This protocol provides a self-validating, step-by-step methodology for a typical reaction.

Objective: To synthesize N-(benzyl)-N'-(1-benzofuran-5-yl)urea.

Methodology:

Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon),

dissolve 1-Benzofuran-5-yl isocyanate (1.0 eq) in anhydrous dichloromethane (DCM, 0.1

M).

Reagent Addition: In a separate vial, dissolve benzylamine (1.0 eq) and a non-nucleophilic

base such as triethylamine (1.1 eq) in anhydrous DCM.

Reaction: Cool the isocyanate solution to 0 °C using an ice bath. Add the benzylamine

solution dropwise over 5 minutes with vigorous stirring.

Monitoring (Self-Validation): Allow the reaction to warm to room temperature. Monitor the

reaction progress by Thin Layer Chromatography (TLC). The disappearance of the limiting

reagent (isocyanate or amine) and the appearance of a new, typically less polar, product spot

indicates reaction completion. A co-spot of starting material and the reaction mixture is used

for confirmation.

Workup: Once the reaction is complete (typically < 1 hour), quench the reaction by adding a

saturated aqueous solution of NH₄Cl. Transfer the mixture to a separatory funnel and extract

the aqueous layer twice with DCM.

Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on silica
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gel to yield the pure urea product.

Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and High-

Resolution Mass Spectrometry (HRMS).

Safety, Handling, and Storage
Isocyanates are hazardous reagents that demand strict safety protocols.

Toxicity and Sensitization: Isocyanates are potent respiratory and skin sensitizers.[9][12]

Chronic exposure, even at low levels, can lead to occupational asthma.[12] All manipulations

must be performed in a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended),

a lab coat, and chemical safety goggles at all times.

Reactivity with Water: Store 1-Benzofuran-5-yl isocyanate in a tightly sealed container

under an inert atmosphere (N₂ or Argon) in a cool, dry place.[9] The container should be kept

away from moisture, amines, and strong bases to prevent violent reactions or uncontrolled

polymerization.[9][10]

Disposal: Unused isocyanate should be quenched by slow addition to a solution of a high-

boiling point alcohol (e.g., isopropanol) and a base before disposal according to institutional

guidelines. Do not seal a container immediately after quenching as CO₂ gas may be

generated.[9]

Conclusion
1-Benzofuran-5-yl isocyanate represents a specialized but highly valuable chemical tool for

the drug discovery professional. While its own biological activity is secondary, its true power lies

in its ability to serve as a bridge, connecting the well-established pharmacological potential of

the benzofuran scaffold with other molecular fragments through the robust and predictable

chemistry of the isocyanate group. By understanding its properties, reactivity, and handling

requirements, researchers can effectively leverage this reagent to accelerate the synthesis of

novel therapeutics and chemical probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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